2-(4-bromophenyl)-N-(3-ethylphenyl)quinoline-4-carboxamide
Description
- Quinolines are heterocyclic aromatic compounds with a fused benzene and pyridine ring system. This particular compound contains a quinoline core functionalized with a bromophenyl group and an ethylphenyl group.
2-(4-bromophenyl)-N-(3-ethylphenyl)quinoline-4-carboxamide: is a synthetic organic compound belonging to the quinoline class. Its chemical formula is CHNOBr, and it exhibits interesting pharmacological properties.
Properties
Molecular Formula |
C24H19BrN2O |
|---|---|
Molecular Weight |
431.3 g/mol |
IUPAC Name |
2-(4-bromophenyl)-N-(3-ethylphenyl)quinoline-4-carboxamide |
InChI |
InChI=1S/C24H19BrN2O/c1-2-16-6-5-7-19(14-16)26-24(28)21-15-23(17-10-12-18(25)13-11-17)27-22-9-4-3-8-20(21)22/h3-15H,2H2,1H3,(H,26,28) |
InChI Key |
LIJPMPOLSQQHPI-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for potential bioactivity (e.g., antitumor, antimicrobial properties).
Medicine: May serve as a lead compound for drug development.
Industry: Used in the preparation of dyes, pigments, and other fine chemicals.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets include enzymes, receptors, or cellular pathways.
- Further studies are needed to elucidate its specific effects.
Comparison with Similar Compounds
Similar Compounds:
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